Cas no 21298-55-5 (2-Thiophen-3-ylpyridine)

• Product Name: 2-Thiophen-3-ylpyridine
• CAS No: 21298-55-5
• MF: C₉H₇NS
• MW: 161.223580598831
• MDL: MFCD00006214
• CID: 271476
• PubChem ID: 87576939
• Update Time: 2025-06-08

2-Thiophen-3-ylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(3-thienyl)-
• 2-(3-Thienyl)pyridine
• 2-(Thien-3-yl)pyridine
• 2-thiophen-3-ylpyridine
• 2-(2-BROMO-4-FORMYL-6-METHOXYPHENOXY)-N-[1-(2-FURYL)ETHYL]ACETAMIDE
• 2-(3'-thienyl)pyridine
• 2-(thiophen-3-yl)pyridine
• 3-(2-Pyridyl)thiophene
• 3-(pyridin-2-yl)thiophene
• EINECS 244-322-1
• Pyridine,2-(3-thienyl)
• Pyridine, 2-(thiophen-3-yl)-
• MINKMXOCFYGGKA-UHFFFAOYSA-N
• VP14089
• T1151
• MFCD00006214
• SB53822
• FT-0638106
• NS00026831
• DTXSID00175565
• AS-58457
• AKOS004118750
• 21298-55-5
• CS-W013263
• SCHEMBL597347
• T72074
• DB-045534
• 2-Thiophen-3-ylpyridine

• MDL： MFCD00006214
• Inchi： 1S/C9H7NS/c1-2-5-10-9(3-1)8-4-6-11-7-8/h1-7H
• InChI Key： MINKMXOCFYGGKA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 161.03000
• Monoisotopic Mass: 161.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Melting Point: 25°C
• Flash Point: 25 °C
• PSA: 41.13000
• LogP: 2.81010

2-Thiophen-3-ylpyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Other Chemical Reagents

Additional information on 2-Thiophen-3-ylpyridine

2-Thiophen-3-ylpyridine (CAS No. 21298-55-5): A Comprehensive Overview

2-Thiophen-3-ylpyridine (CAS No. 21298-55-5) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound, characterized by a thiophene ring fused to a pyridine ring, exhibits a wide range of biological activities and has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and advanced materials.

The chemical structure of 2-Thiophen-3-ylpyridine consists of a thiophene ring, which is a five-membered aromatic ring containing one sulfur atom, and a pyridine ring, a six-membered aromatic ring with one nitrogen atom. The fusion of these two rings imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for the design of novel compounds with diverse biological activities.

In recent years, 2-Thiophen-3-ylpyridine has been extensively studied for its potential as a lead compound in the development of new drugs. Research has shown that this compound and its derivatives exhibit significant activity against various targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that certain derivatives of 2-Thiophen-3-ylpyridine possess potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory diseases.

Beyond its medicinal applications, 2-Thiophen-3-ylpyridine has also found use in the field of materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent research has focused on optimizing the molecular structure of 2-Thiophen-3-ylpyridine to enhance its performance in these devices, leading to the development of more efficient and stable materials.

The synthesis of 2-Thiophen-3-ylpyridine can be achieved through various methods, including cross-coupling reactions and cyclization reactions. One common approach involves the reaction of 3-bromothiophene with pyridine derivatives under palladium catalysis. This method provides high yields and good regioselectivity, making it a preferred route for large-scale production.

In terms of biological activity, 2-Thiophen-3-ylpyridine has been shown to interact with multiple targets in biological systems. For example, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, some derivatives of this compound have exhibited selective binding to serotonin receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety.

The safety profile of 2-Thiophen-3-ylpyridine is an important consideration for its use in pharmaceutical development. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-Thiophen-3-ylpyridine (CAS No. 21298-55-5) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive scaffold for the development of new drugs and advanced materials. Ongoing research continues to uncover new insights into the properties and applications of this compound, highlighting its significance in modern scientific research.